Cas no 1017344-08-9 (4-(2-methoxy-5-methylphenyl)butan-2-amine)

• Product Name: 4-(2-methoxy-5-methylphenyl)butan-2-amine
• CAS No: 1017344-08-9
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 6532637
• PubChem ID: 24261418
• Update Time: 2025-06-09

4-(2-methoxy-5-methylphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxy-5-methylphenyl)butan-2-amine
• AKOS011442819
• 1017344-08-9
• EN300-1841194

• Inchi： 1S/C12H19NO/c1-9-4-7-12(14-3)11(8-9)6-5-10(2)13/h4,7-8,10H,5-6,13H2,1-3H3
• InChI Key： XONCYKODNNIENP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C)=CC=1CCC(C)N

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-(2-methoxy-5-methylphenyl)butan-2-amine

Introduction to 4-(2-methoxy-5-methylphenyl)butan-2-amine (CAS No. 1017344-08-9)

4-(2-methoxy-5-methylphenyl)butan-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1017344-08-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of aromatic amines, characterized by its unique structural framework, which includes a butan-2-amine side chain attached to a phenyl ring substituted with methoxy and methyl groups. The precise arrangement of these functional groups imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of 4-(2-methoxy-5-methylphenyl)butan-2-amine consists of a phenyl ring at the 4-position, which is further modified by an ethereal oxygen atom at the 2-position and a methyl group at the 5-position. This configuration creates a complex interplay of electronic effects, influencing its reactivity and interaction with biological targets. The presence of the amine group at the 2-position of the butan chain enhances its solubility in polar solvents, facilitating its use in solution-phase reactions and biochemical assays.

In recent years, there has been growing interest in 4-(2-methoxy-5-methylphenyl)butan-2-amine due to its potential role in drug discovery. Its aromatic core and amine functionality make it a versatile scaffold for designing molecules with therapeutic properties. Researchers have explored its utility as a precursor in synthesizing more complex pharmacophores, particularly those targeting neurological and cardiovascular diseases. The methoxy and methyl substituents on the phenyl ring contribute to steric hindrance and electronic modulation, which can fine-tune the binding affinity of derived compounds to their intended receptors.

One of the most compelling aspects of 4-(2-methoxy-5-methylphenyl)butan-2-amine is its potential application in developing novel therapeutics. Studies have indicated that derivatives of this compound may exhibit inhibitory activity against specific enzymes and receptors involved in pathophysiological processes. For instance, modifications to the amine group or the phenyl ring have shown promise in reducing inflammation and modulating pain signaling pathways. These findings align with contemporary research trends aimed at identifying safer and more effective treatments for chronic conditions.

The synthesis of 4-(2-methoxy-5-methylphenyl)butan-2-amine involves multi-step organic reactions, typically starting from commercially available aromatic precursors. The introduction of methoxy and methyl groups requires careful selection of catalysts and reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve regioselective modifications on the phenyl ring. These methods enhance the efficiency of producing complex structures like 4-(2-methoxy-5-methylphenyl)butan-2-amine, making it more accessible for further functionalization.

From a biochemical perspective, 4-(2-methoxy-5-methylphenyl)butan-2-amine exhibits interesting interactions with biological systems. Its amine group can engage in hydrogen bonding with polar residues in proteins, while the aromatic ring provides hydrophobic interactions that are crucial for receptor binding. This dual capability makes it an attractive candidate for structure-based drug design (SBDD). Computational modeling studies have been instrumental in predicting how modifications to this compound might enhance its pharmacological profile, guiding experimental efforts toward optimizing efficacy and minimizing side effects.

The pharmaceutical industry has taken note of 4-(2-methoxy-5-methylphenyl)butan-2-amine as a building block for novel drug candidates. Its unique structural features offer opportunities for developing molecules with improved pharmacokinetic properties, such as enhanced bioavailability or reduced metabolic clearance. Preclinical studies have begun to explore its potential in models of neurodegenerative diseases, where modulation of neurotransmitter systems is key to therapeutic intervention. The preliminary results are promising, suggesting that further investigation into derivatives of this compound could yield significant clinical benefits.

As research progresses, the applications of 4-(2-methoxy-5-methylphenyl)butan-2-amine are expected to expand beyond traditional pharmaceuticals. Its role in agrochemicals and material science is also being explored due to its structural versatility. For instance, derivatives of this compound may serve as intermediates in synthesizing novel pesticides or specialty chemicals with tailored properties. Such interdisciplinary applications highlight the broad utility of this molecule and underscore its importance as a chemical entity.

In conclusion, 4-(2-methoxy-5-methylphenyl)butan-2-amine (CAS No. 1017344-08-9) represents a fascinating compound with diverse potential applications in pharmaceuticals and beyond. Its unique structural features make it a valuable scaffold for drug discovery, while its synthetic accessibility allows for extensive modifications to optimize biological activity. As research continues to uncover new therapeutic possibilities, this compound is poised to play an increasingly significant role in addressing some of today's most pressing medical challenges.